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Compound of Interest

Compound Name: PI3K-IN-36

Cat. No.: B8249361

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the PI3K inhibitor, PI3BK-IN-36.

Introduction

PI3K-IN-36 is a potent inhibitor of the Phosphoinositide 3-kinase (PI3K) pathway.[1][2][3] The
PI3K/AKT/mTOR signaling cascade is a critical intracellular pathway that governs essential
cellular functions, including cell growth, proliferation, survival, and metabolism.[4][5][6] Its
dysregulation is frequently implicated in various human diseases, most notably in cancer,
making it a key target for therapeutic development.[6][7][8] Accurate and reproducible
experimental results rely on the correct preparation, handling, and storage of inhibitor stock
solutions. This document provides a detailed protocol for the preparation of a PISBK-IN-36 stock
solution and an overview of the signaling pathway it targets.

PI3K Signaling Pathway

The PI3K pathway is activated by various extracellular signals, such as growth factors and
insulin, which bind to receptor tyrosine kinases (RTKs).[4][9] This activation leads to the
recruitment and stimulation of PI3K, which then phosphorylates phosphatidylinositol (4,5)-
bisphosphate (P1P2) to form the second messenger phosphatidylinositol (3,4,5)-trisphosphate
(PIP3).[7][8] PIP3 recruits proteins like AKT and PDK1 to the cell membrane, leading to AKT
activation through phosphorylation.[7][9] Activated AKT proceeds to phosphorylate numerous
downstream targets, promoting cell survival and proliferation.[5] The tumor suppressor PTEN
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negatively regulates this pathway by dephosphorylating PIP3, thereby inhibiting the cascade.[4]
[7]
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Caption: The PI3K/AKT signaling pathway cascade.

PI3K-IN-36 Properties

A summary of the key chemical and physical properties of PI3BK-IN-36 is provided below.
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Property Value Reference
Molecular Formula C30H36F2NsO [1]
Molecular Weight 562.66 g/mol [1][2]

CAS Number 1401436-93-8 [11[2]
Appearance White to off-white solid powder  [3]

Purity >98.76% [1][2]

=212.5 mg/mL (22.22 mM) in

Solubility DMSO

[2](3]

Experimental Protocols
Stock Solution Preparation

4.1. Materials Required

PI3K-IN-36 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, amber or opaque polypropylene microcentrifuge tubes

o Calibrated analytical balance

» Calibrated micropipettes and sterile tips

o Vortex mixer

e Sonicator or water bath (optional, for aiding dissolution)
4.2. Safety Precautions

e PI3K-IN-36 is for research use only.[1]

» Always handle the compound in a well-ventilated area or a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Material Safety Data Sheet (MSDS) for comprehensive safety and handling
information before use.

4.3. Step-by-Step Protocol

Equilibrate: Allow the PI3K-IN-36 vial to warm to room temperature before opening to
prevent moisture condensation.

Calculate Mass: Determine the mass of PIBK-IN-36 powder required to achieve the desired
stock concentration and volume. The formula is:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh Compound: Carefully weigh the calculated amount of PI3K-IN-36 powder using a
calibrated analytical balance and transfer it into a sterile microcentrifuge tube.

Add Solvent: Using a calibrated pipette, add the calculated volume of fresh, anhydrous
DMSO to the tube containing the powder. Hygroscopic (water-absorbed) DMSO can
significantly reduce the solubility of the compound.[3]

Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.

Aid Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the tube for
5-10 minutes or gently warm it in a water bath to 60°C.[3] Vortex again.

Visual Inspection: Visually inspect the solution to ensure it is clear, colorless, and free of any
visible particulates.

4.4. Stock Solution Calculation Table The following table provides pre-calculated masses
required for common stock solution concentrations.
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Mass of PI3K-IN-36 to

Desired Concentration Volume of DMSO ]
Weigh
1mM 1mL 0.563 mg
5 mM 1mL 2.813 mg
10 mM 1mL 5.627 mg
10 mM 5mL 28.13 mg
20 mM 1mL 11.25 mg

Storage and Handling

Proper storage is critical to maintain the stability and activity of the PI3BK-IN-36 stock solution.
5.1. Aliquoting

« To avoid degradation from repeated freeze-thaw cycles and to minimize the risk of
contamination, the stock solution should be aliquoted into smaller, single-use volumes.[3][10]

o Use sterile, amber or opaque polypropylene tubes for aliquoting to protect the compound
from light.

5.2. Storage Conditions Store the powder and prepared stock solution aliquots at the
recommended temperatures for the indicated periods.

Storage

Form Temperature Stability Period Reference
Powder -20°C 3 years [2][3]

4°C 2 years [2][3]

Stock Solution -80°C 6 months [3][10]
-20°C 1 month [3][10]

Experimental Workflow
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The diagram below outlines the logical workflow for preparing the PI3BK-IN-36 stock solution.

Start: Equilibrate
Compound to RT

1. Calculate Required Mass
and Volume

2. Weigh PI3K-IN-36
Powder

3. Add Anhydrous
DMSO

6. Aliquot into Particulates Visible:
Single-Use Tubes Repeat Step 4

7. Store at -80°C

End: Ready for
Experimental Use
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Caption: Workflow for PI3K-IN-36 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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